1-(But-3-ynyl)-4-methylbenzene

• Molecular Formula: C11H12
• Molecular Weight: 144.21 g/mol
• IUPAC Name: 1-but-3-ynyl-4-methylbenzene
• InChI: InChI=1S/C11H12/c1-3-4-5-11-8-6-10(2)7-9-11/h1,6-9H,4-5H2,2H3
• InChI Key: KRBJCKMNIJGEAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CCC#C

Description

1-(But-3-ynyl)-4-methylbenzene is an aromatic hydrocarbon featuring a para-methyl-substituted benzene ring with a terminal alkyne substituent (but-3-ynyl group). Its molecular formula is C11H12, with the triple bond at the terminal position of the four-carbon chain. This structure confers unique reactivity, particularly in click chemistry and alkyne-based coupling reactions.

The compound’s alkyne moiety enables participation in Huisgen cycloaddition and Sonogashira coupling, making it valuable in pharmaceutical and materials science research. Its para-methyl group enhances steric stability while minimally affecting electronic properties, as evidenced by NMR data for structurally similar compounds (e.g., 1-(2-fluoropropyl)-4-methylbenzene in ) .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Alkene vs. Alkyne Substituents

1-But-3-enyl-4-methylbenzene () shares the same backbone but replaces the alkyne with an alkene. Key differences include:

• Reactivity : The alkene undergoes electrophilic additions (e.g., hydrohalogenation), whereas the alkyne participates in cycloadditions and oxidative couplings.
• Bond Length : The C≡C bond (1.20 Å) in 1-(but-3-ynyl)-4-methylbenzene is shorter than the C=C bond (1.34 Å) in its alkene analog, influencing molecular geometry and intermolecular interactions.
• Spectral Data : Alkyne-containing compounds exhibit distinct ¹³C NMR signals (~70–100 ppm for sp-hybridized carbons) compared to alkenes (~120–140 ppm for sp² carbons) .

Compound	Molecular Formula	Substituent Type	Key Spectral Features (NMR)
1-(But-3-ynyl)-4-methylbenzene	C11H12	Terminal alkyne	δ 70–100 ppm (C≡C)
1-But-3-enyl-4-methylbenzene	C11H14	Terminal alkene	δ 120–140 ppm (C=C)

Halogenated Derivatives

1-(3-Bromoprop-1-ynyl)-4-methylbenzene () introduces bromine at the propargyl position, altering reactivity:

• Electrophilicity : The bromine atom enhances susceptibility to nucleophilic substitution (e.g., Suzuki-Miyaura coupling).
• Molecular Weight : Increased to 209.08 g/mol (vs. 144.21 g/mol for the parent compound).
• Applications : Used as a precursor in cross-coupling reactions to generate biaryl or conjugated systems .

1-(2-Bromoethoxy)-4-methylbenzene () replaces the alkyne with a bromoethoxy group, enabling ether cleavage or alkylation reactions. Its boiling point is 107–108 °C at 8 mmHg , reflecting increased polarity due to the oxygen atom .

Oxygen-Containing Derivatives

1-(But-3-yn-1-yl)-4-methoxybenzene () substitutes the methyl group with methoxy (-OCH₃):

• Electronic Effects : The electron-donating methoxy group increases aromatic ring electron density, altering UV-Vis absorption and reaction rates in electrophilic substitution.
• Collision Cross-Section : Computational studies predict distinct physicochemical behavior compared to the methyl analog .

1-(2,2-Dimethyl-4-phenylbut-3-yn-1-yl)-4-methoxybenzene () adds a phenyl group and dimethyl substitution, enhancing steric bulk and conjugation. This compound was synthesized in 55% yield via photoredex catalysis, highlighting the alkyne’s role in radical-mediated pathways .

Nitrogen-Containing Derivatives

1-(2-(But-3-ynyl)benzylidene)-2-methylhydrazines () demonstrate the alkyne’s utility in forming Schiff bases. These hydrazones exhibit:

• High Yields : 84–98% in synthesis, attributed to the alkyne’s stability under reaction conditions.
• Biological Relevance: Potential applications in medicinal chemistry due to hydrazone motifs’ bioactivity .

1-(Azidomethyl)-4-methylbenzene () and 1-(1-Azidoethenyl)-4-methylbenzene () incorporate azide groups, enabling click chemistry. The former has a molecular weight of 147.18 g/mol and a boiling point of 94 °C at 12 Torr , while the latter’s vinyl azide group offers cycloaddition versatility .